Cas no 36727-64-7 (2-Heptanone, 7,7-dimethoxy-)

• Product Name: 2-Heptanone, 7,7-dimethoxy-
• CAS No: 36727-64-7
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 1479018
• PubChem ID: 11030320
• Update Time: 2025-04-21

2-Heptanone, 7,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 7,7-dimethoxy-
• 7,7-dimethoxyheptan-2-one
• DTXSID70452512
• 1,1-dimethoxy-6-oxoheptane
• SCHEMBL11087118
• 36727-64-7

• Inchi： 1S/C9H18O3/c1-8(10)6-4-5-7-9(11-2)12-3/h9H,4-7H2,1-3H3
• InChI Key： XHDQZRPNGLIVHF-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCC(C)=O)OC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53